Cas no 2034393-06-9 (2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide)

• Product Name: 2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide
• CAS No: 2034393-06-9
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5551184
• Update Time: 2025-11-06

2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide

• Inchi： 1S/C17H22N4O3/c1-12-20-15(24-21-12)7-4-9-19-17(22)13-8-10-18-16(11-13)23-14-5-2-3-6-14/h8,10-11,14H,2-7,9H2,1H3,(H,19,22)
• InChI Key： WNHKZRREJCZHQI-UHFFFAOYSA-N
• SMILES： C1(OC2CCCC2)=NC=CC(C(NCCCC2ON=C(C)N=2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide

Introduction to 2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide (CAS No. 2034393-06-9)

2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide, identified by its CAS number 2034393-06-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules designed to interact with biological targets in a highly specific manner, making it a promising candidate for further research and development in drug discovery.

The molecular structure of this compound features a pyridine core, which is a common scaffold in many bioactive molecules due to its ability to engage with various biological receptors and enzymes. The presence of a cyclopentyloxy group at the 2-position of the pyridine ring introduces steric bulk and lipophilicity, which can influence the compound's solubility and metabolic stability. Additionally, the N-terminal amide group and the propyl chain extending from the 3-methyl-1,2,4-oxadiazol-5-yl moiety contribute to the compound's overall pharmacophore, enhancing its potential for binding to biological targets.

The 3-methyl-1,2,4-oxadiazole moiety is particularly noteworthy as it is known for its role in modulating biological pathways. This heterocyclic ring system has been extensively studied for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The incorporation of this group into the molecular framework of 2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide suggests that it may exhibit similar pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets with greater accuracy. These studies have highlighted the potential of 2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide as a lead compound for further optimization. By leveraging these computational tools, scientists can design derivatives with enhanced potency and selectivity.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, the pyridine core and the 3-methyl-1,2,4-oxadiazole moiety could interact with proteins such as kinases or other signaling molecules. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-4-carboxamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to produce this compound with high yield and purity. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for therapeutic use. Preliminary data suggest that the structural features of 2-cyclopentyloxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yll)propyl]pyridine -4-carboxamide may contribute to favorable pharmacokinetic profiles, although further studies are required to confirm these findings.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The 3-methyl -1 , 2 , 4 - oxadiazole moiety has shown promise in modulating neurotransmitter systems relevant to conditions such as epilepsy and depression. By targeting specific receptors or enzymes involved in these pathways , 2 - cyclopentyloxy - N - [ 3 - ( 3 - methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) propyl ] pyridine - 4 - carboxamide could offer a novel therapeutic approach .

Another area of interest is its potential role in anti-inflammatory treatments . Inflammatory processes are implicated in a wide range of diseases , including autoimmune disorders and chronic inflammation . The ability of this compound to interact with inflammatory mediators could make it an effective anti-inflammatory agent .

The development of new drug candidates often involves collaboration between chemists , biologists , and clinicians . This interdisciplinary approach ensures that compounds like 2 - cyclopentyloxy - N - [ 3 - ( 3 - methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) propyl ] pyridine - 4 - carboxamide are thoroughly evaluated for their safety and efficacy . Preclinical studies provide critical data on toxicity , dosing , and mechanism of action before human trials can begin .

The future directions for research on CAS No . 2034393 -06 -9 include exploring its interactions with additional biological targets and optimizing its chemical structure for improved pharmacological properties . Advances in drug discovery technologies will continue to accelerate the development process , bringing us closer to realizing the therapeutic potential of this promising compound .